Cas no 852138-30-8 (3-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide)

3-Bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide is a synthetic organic compound featuring a carbazole core structure substituted with a brominated benzamide moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of the bromine atom enhances reactivity for further functionalization, while the carbazole framework contributes to its potential pharmacological properties, such as binding affinity to biological targets. Its well-defined structure and high purity make it suitable for use in drug discovery, particularly in the development of kinase inhibitors or central nervous system (CNS) targeting agents. The compound is typically handled under controlled conditions due to its sensitivity.

3-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide structure

852138-30-8 structure

Product Name:3-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide

CAS No:852138-30-8

MF:C₂₀H₁₉BrN₂O

MW:383.281664133072

CID:6598341

PubChem ID:4346881

Update Time:2025-05-21

3-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

- 3-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide
- 3-bromo-N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)benzamide
- F0651-0302
- 3-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
- 3-bromo-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)benzamide
- AKOS024592044
- 852138-30-8
- Benzamide, 3-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-
- Inchi： 1S/C20H19BrN2O/c21-15-5-3-4-14(11-15)20(24)22-12-13-8-9-19-17(10-13)16-6-1-2-7-18(16)23-19/h3-5,8-11,23H,1-2,6-7,12H2,(H,22,24)
- InChI Key： NGOFFAOYAIHQCB-UHFFFAOYSA-N
- SMILES： C(NCC1C=CC2NC3=C(C=2C=1)CCCC3)(=O)C1=CC=CC(Br)=C1

Computed Properties

Exact Mass: 382.06808g/mol
Monoisotopic Mass: 382.06808g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 457
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 44.9Å²

Experimental Properties

Density: 1.441±0.06 g/cm3(Predicted)
Boiling Point: 595.4±50.0 °C(Predicted)
pka: 14.19±0.46(Predicted)

3-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0651-0302-2μmol	3-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide	852138-30-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0651-0302-5μmol	3-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide	852138-30-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0651-0302-10μmol	3-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide	852138-30-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0651-0302-20μmol	3-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide	852138-30-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0651-0302-1mg	3-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide	852138-30-8	90%+	1mg	$54.0	2023-05-17
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Life Chemicals	F0651-0302-3mg	3-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide	852138-30-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0651-0302-4mg	3-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide	852138-30-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0651-0302-5mg	3-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide	852138-30-8	90%+	5mg	$69.0	2023-05-17
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